Aluminum-26

• CAS No.: 14682-66-7
• Molecular Formula: Al
• Molecular Weight: 25.986892 g/mol
• IUPAC Name: aluminum-26
• InChI: InChI=1S/Al/i1-1
• InChI Key: XAGFODPZIPBFFR-BJUDXGSMSA-N
• SMILES: [Al]
• Isomeric SMILES: [26Al]
• Synonyms: 26Al radioisotope; Al-26 radioisotope; Aluminium-26; Aluminum-26

Description

Aluminium-26 atom is the radioactive isotope of aluminium with relative atomic mass 25.986892 and half-life of 717,000 years.

Scientific Research Applications

Astrophysics and Cosmochemistry

Role in Stellar Processes

• Aluminum-26 is produced in significant quantities during stellar nucleosynthesis and plays a crucial role in understanding the life cycles of stars. It decays into Magnesium-26 ($^{26}\text{Mg}$), which emits gamma rays detectable by satellites. This characteristic makes $^{26}\text{Al}$ an important tracer for studying the processes occurring in stars and their remnants .

Dating Cosmic Materials

• The $^{26}\text{Al}-^{26}\text{Mg}$ decay system is utilized as a high-resolution chronometer for dating early solar system materials, such as meteorites and lunar samples. The presence of $^{26}\text{Al}$ in calcium-aluminum-rich inclusions (CAIs) provides insights into the timing of solar system formation events .

Geological Applications

Meteorite Dating

• The abundance of $^{26}\text{Al}$ in meteorites allows scientists to determine their terrestrial ages. By measuring the ratio of $^{26}\text{Al}$ to other cosmogenic nuclides, researchers can estimate when these objects fell to Earth. This method has proven effective in establishing timelines for planetary formation and evolution .

Heat Source for Planetary Melting

• In the early solar system, $^{26}\text{Al}$ served as a significant heat source that contributed to the melting of planetesimals and facilitated differentiation processes within asteroids. This aspect is critical for understanding the thermal history of early planetary bodies .

Environmental Science

Tracing Biological Processes

• In environmental studies, $^{26}\text{Al}$ can be used as a tracer to study biological processes and the movement of aluminum in ecosystems. Its long half-life allows researchers to track changes over extended periods, providing insights into contamination sources and biogeochemical cycles .

Deep-Sea Sediment Studies

• Research has demonstrated the presence of $^{26}\text{Al}$ in deep-sea sediments, which can be used to investigate sedimentation rates and historical oceanographic conditions. By analyzing the activity levels of $^{26}\text{Al}$, scientists can infer past environmental changes and sedimentation dynamics .

Table 1: Summary of Key Properties of this compound

Property	Value
Isotope Symbol	$^{26}\text{Al}$
Half-Life	717,000 years
Decay Mode	Positron emission / Electron capture
Daughter Isotope	$^{26}\text{Mg}$
Major Production Source	Stellar nucleosynthesis

Table 2: Applications of this compound

Application Area	Specific Use	Reference
Astrophysics	Tracing stellar processes	,
Geology	Dating meteorites	,
Environmental Science	Tracing biological processes
Oceanography	Analyzing sedimentation rates

Case Study 1: Stellar Nucleosynthesis

A study conducted at Michigan State University investigated the destruction rate of $^{26}\text{Al}$ through proton capture processes in stellar environments. The findings revealed that this destruction occurs at a rate eight times less frequently than previously estimated, which has significant implications for understanding the abundance of $^{26}\text{Mg}$ observed in cosmic materials .

Case Study 2: Meteorite Analysis

Research on the Allende meteorite utilized the $^{26}\text{Al}-^{26}\text{Mg}$ chronometer to establish its formation age at approximately 4565 million years ago. This study highlighted spatial heterogeneity in $^{26}\text{Al}$ distribution within solar system materials, providing new insights into early solar system dynamics .

Chemical Reactions Analysis

Chemical Reactivity of Aluminum-26

²⁶Al exhibits identical chemical properties to stable aluminum (²⁷Al) due to shared electron configurations. Key reactions include:

A. Reaction with Water
Aluminum reacts with water under specific conditions to produce hydrogen gas and aluminum hydroxides or oxides. Thermodynamic parameters for these reactions (applicable to ²⁶Al) are shown below:

Reaction	ΔH (kJ/mol H₂)	ΔG (kJ/mol H₂)	Temperature Range
2Al + 6H₂O → 2Al(OH)₃ + 3H₂	-277 to -291	-284 to -285	0–200°C
2Al + 4H₂O → 2AlO(OH) + 3H₂	-280 to -300	-290 to -295	280–480°C
2Al + 3H₂O → Al₂O₃ + 3H₂	-310 to -330	-300 to -310	>480°C

Data derived from proton-induced water reactions of aluminum .

B. Reaction with Alkaline Solutions
In sodium hydroxide (NaOH) solutions, ²⁶Al undergoes rapid dissolution:
$2\text{Al}+2\text{NaOH}+6\text{H}_2\text{O}\rightarrow 2\text{NaAl OH }_4+3\text{H}_2$
This reaction is critical for hydrogen generation technologies, with rates reaching up to $2\times 10^{-4}$ g H₂/sec/g Al at 55°C when catalyzed by KCl or NaCl .

Nuclear Decay and Radiolytic Effects

²⁶Al decays via:
$^{26}\text{Al}\rightarrow ^{26}\text{Mg}+\beta^++\gamma \,(1809\,\text{keV})$
The emitted γ-rays and positrons can induce secondary chemical reactions:

• Radiolysis of Water : High-energy γ-rays split water into reactive species (H₂, O₂, H₂O₂), altering local redox conditions .

• Isotopic Transmutation : Decay to ²⁶Mg modifies the elemental composition of host materials (e.g., meteorites), detectable via excess ²⁶Mg in presolar grains .

Astrophysical Production and Destruction Pathways

²⁶Al is synthesized in stellar environments and distributed via supernovae or stellar winds. Key reactions include:

A. Stellar Nucleosynthesis

• Proton Capture : $^{25}\text{Mg}(p,\gamma)^{26}\text{Al}$ in massive stars .

• Cosmic Ray Spallation : $^{28}\text{Si}(p,3p)^{26}\text{Al}$ in interstellar medium shocks .

B. Destruction Mechanisms

• Proton Capture : $^{26}\text{Al}(p,\gamma)^{27}\text{Si}$, recently found to occur 8× less frequently in long-lived quantum states than previously estimated .